molecular formula C12H13N3O2 B8358110 2-Methoxy-2-(quinolin-5-yl)acetohydrazide

2-Methoxy-2-(quinolin-5-yl)acetohydrazide

Cat. No.: B8358110
M. Wt: 231.25 g/mol
InChI Key: NGYJIMVCZFWSCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methoxy-2-(quinolin-5-yl)acetohydrazide is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13N3O2

Molecular Weight

231.25 g/mol

IUPAC Name

2-methoxy-2-quinolin-5-ylacetohydrazide

InChI

InChI=1S/C12H13N3O2/c1-17-11(12(16)15-13)9-4-2-6-10-8(9)5-3-7-14-10/h2-7,11H,13H2,1H3,(H,15,16)

InChI Key

NGYJIMVCZFWSCQ-UHFFFAOYSA-N

Canonical SMILES

COC(C1=C2C=CC=NC2=CC=C1)C(=O)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 2-methoxy-2-(quinolin-5-yl)acetate (0.9 g, 3.67 mmol) in absolute ethanol (25 mL) was added hydrazine hydrate (1.0 mL, 20.5 mmol) and the mixture was heated at 85° C. for 18.5 hours. After cooling to room temperature, the mixture was poured into ice-water (˜150 mL) then concentrated in vacuo. The residue was taken up in EtOAc, washed with diluted brine once, water twice then brine. The organics were dried over Na2SO4 and concentrated in vacuo to give 2-methoxy-2-(quinolin-5-yl)acetohydrazide as an off-white foam (0.651 g, 77% yield) that was used without further purification.
Name
ethyl 2-methoxy-2-(quinolin-5-yl)acetate
Quantity
0.9 g
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
150 mL
Type
reactant
Reaction Step Two

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